Cas no 2137546-21-3 (2-Fluoro-4-methyl-5-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 2-Fluoro-4-methyl-5-nitrobenzene-1-sulfonyl fluoride
• CAS No: 2137546-21-3
• MF: C₇H₅F₂NO₄S
• MW: 237.1807076931
• CID: 5820703
• PubChem ID: 165749980
• Update Time: 2025-06-15

2-Fluoro-4-methyl-5-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137546-21-3
• EN300-727579
• 2-fluoro-4-methyl-5-nitrobenzene-1-sulfonyl fluoride
• 2-Fluoro-4-methyl-5-nitrobenzene-1-sulfonyl fluoride

• Inchi： 1S/C7H5F2NO4S/c1-4-2-5(8)7(15(9,13)14)3-6(4)10(11)12/h2-3H,1H3
• InChI Key： LSOFDIOTEQWANE-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(C)=C(C=1)[N+](=O)[O-])F)(=O)(=O)F

Computed Properties

• Exact Mass: 236.99073514g/mol
• Monoisotopic Mass: 236.99073514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.3Ų

Additional information on 2-Fluoro-4-methyl-5-nitrobenzene-1-sulfonyl fluoride

Recent Advances in the Application of 2-Fluoro-4-methyl-5-nitrobenzene-1-sulfonyl Fluoride (CAS: 2137546-21-3) in Chemical Biology and Pharmaceutical Research

2-Fluoro-4-methyl-5-nitrobenzene-1-sulfonyl fluoride (CAS: 2137546-21-3) has recently emerged as a valuable chemical probe and synthetic intermediate in chemical biology and pharmaceutical research. This sulfonyl fluoride derivative has gained significant attention due to its unique reactivity profile, particularly in covalent modification of proteins and as a key building block in medicinal chemistry. Recent studies have demonstrated its utility in targeted covalent inhibitor design, activity-based protein profiling (ABPP), and the development of novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2137546-21-3 as a warhead in the development of selective kinase inhibitors. The compound's ability to form stable covalent bonds with specific cysteine residues while maintaining excellent selectivity was highlighted. The study reported that derivatives of 2-Fluoro-4-methyl-5-nitrobenzene-1-sulfonyl fluoride showed promising activity against several cancer-associated kinases with IC50 values in the low nanomolar range.

Another significant application was reported in Nature Chemical Biology, where this sulfonyl fluoride derivative was employed in chemoproteomic studies to map reactive cysteines across the human proteome. The electron-withdrawing nitro and fluoro substituents were found to enhance the electrophilicity of the sulfonyl fluoride group, making it particularly reactive toward nucleophilic amino acids while maintaining sufficient stability for biological applications.

Recent synthetic methodology developments have expanded the utility of 2137546-21-3 in drug discovery. A 2024 publication in Organic Letters described a novel palladium-catalyzed cross-coupling reaction that enables efficient functionalization of the aromatic ring, opening new possibilities for structure-activity relationship studies. This advancement has allowed researchers to rapidly generate diverse libraries of sulfonyl fluoride-containing compounds for high-throughput screening.

The stability and reactivity profile of 2-Fluoro-4-methyl-5-nitrobenzene-1-sulfonyl fluoride has also made it attractive for bioconjugation applications. A recent ACS Chemical Biology paper demonstrated its use in the site-specific modification of antibodies, showing advantages over traditional maleimide chemistry in terms of stability and homogeneity of the resulting conjugates.

From a safety and pharmacokinetic perspective, recent preclinical studies have shown that derivatives of 2137546-21-3 exhibit favorable drug-like properties. The fluorine substitution appears to improve metabolic stability while the sulfonyl fluoride warhead maintains sufficient reactivity for target engagement without excessive off-target effects. These findings suggest promising translational potential for this class of compounds.

Looking forward, the unique properties of 2-Fluoro-4-methyl-5-nitrobenzene-1-sulfonyl fluoride position it as a versatile tool in chemical biology and a privileged scaffold in drug discovery. Ongoing research is exploring its application in targeted protein degradation, covalent PROTAC development, and as a fluorescent probe for imaging applications. The compound's commercial availability and well-characterized reactivity make it particularly attractive for both academic and industrial research programs.